Cas no 831253-97-5 (4,8,12,16,20-Pentaoxatricosa-1,22-diene-6,10,14,18-tetrol)

• Product Name: 4,8,12,16,20-Pentaoxatricosa-1,22-diene-6,10,14,18-tetrol
• CAS No: 831253-97-5
• MF: C₁₈H₃₄O₉
• MW: 394.45716714859
• CID: 677278
• PubChem ID: 71416190
• Update Time: 2025-04-19

4,8,12,16,20-Pentaoxatricosa-1,22-diene-6,10,14,18-tetrol Chemical and Physical Properties

Names and Identifiers

• 4,8,12,16,20-Pentaoxatricosa-1,22-diene-6,10,14,18-tetrol
• 1-[2-hydroxy-3-[2-hydroxy-3-(2-hydroxy-3-prop-2-enoxypropoxy)propoxy]propoxy]-3-prop-2-enoxypropan-2-ol
• 831253-97-5
• DTXSID60835592

• Inchi： 1S/C18H34O9/c1-3-5-23-7-15(19)9-25-11-17(21)13-27-14-18(22)12-26-10-16(20)8-24-6-4-2/h3-4,15-22H,1-2,5-14H2
• InChI Key： SRCWCZCPHTULLW-UHFFFAOYSA-N
• SMILES： O(CC(COCC(COCC=C)O)O)CC(COCC(COCC=C)O)O

Computed Properties

• Exact Mass: 394.22028266g/mol
• Monoisotopic Mass: 394.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 127Ų